Cas no 7496-12-0 ( )
structure
Product Name:
CAS No:7496-12-0
MF:C19H14O3
MW:290.312665462494
CID:980679
PubChem ID:348351
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methylbenzoyl)naphthalene-2-carboxylic acid
- NSC407621
- NSC-407621
- 7496-12-0
- DTXSID20324735
-
-
- Inchi: 1S/C19H14O3/c1-12-6-2-4-8-14(12)18(20)17-15-9-5-3-7-13(15)10-11-16(17)19(21)22/h2-11H,1H3,(H,21,22)
- InChI Key: WJJZUEHSSQBFEE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C)C1=C(C(=O)O)C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 290.09432
- Monoisotopic Mass: 290.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.259
- Boiling Point: 482.5°C at 760 mmHg
- Flash Point: 259.7°C
- Refractive Index: 1.665
- PSA: 54.37
- LogP: 4.07740
Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
7496-12-0 ( ) Related Products
- 1151-14-0(2-(4-Ethylbenzoyl)benzoic acid)
- 85-52-9(2-Benzoylbenzoic acid)
- 85-55-2(2-(4-Methylbenzoyl)benzoic acid)
- 15442-73-6(Diethyl naphthalene-2,6-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk